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Compound of Interest

Compound Name: Methylecgonine

Cat. No.: B8769275 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung
Diese Anwendungsbeschreibung beschreibt ein detailliertes Protokoll für die Derivatisierung

von Methylecgonin, einem Hauptmetaboliten von Kokain, mit N,O-

Bis(trimethylsilyl)trifluoracetamid (BSTFA) für die anschließende quantitative Analyse mittels

Gaschromatographie-Massenspektrometrie (GC-MS). Die Trimethylsilylierung (TMS) des

polaren Hydroxylgruppe des Methylecgonins ist ein entscheidender Schritt, um seine

Flüchtigkeit und thermische Stabilität zu erhöhen und so eine robuste und empfindliche GC-

MS-Analyse zu ermöglichen.

Einleitung
Methylecgonin ist ein primärer Metabolit von Kokain und sein Nachweis und seine

Quantifizierung in biologischen Proben sind für toxikologische und forensische

Untersuchungen von entscheidender Bedeutung.[1][2] Die direkte GC-MS-Analyse von

Methylecgonin ist aufgrund seiner Polarität, die zu schlechter Peakform und geringer

Empfindlichkeit führt, schwierig. Die Derivatisierung mit BSTFA wandelt die Hydroxylgruppe in

ein Trimethylsilylether-Derivat (TMS-Methylecgonin) um, wodurch die Flüchtigkeit des Analyten

erhöht und die chromatographische Leistung verbessert wird.[3] Diese
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Anwendungsbeschreibung bietet ein detailliertes experimentelles Protokoll, GC-MS-

Bedingungen und quantitative Daten für die Analyse von TMS-Methylecgonin.

Experimentelle Protokolle
Materialien:

Methylecgonin-Standard

N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)

Lösungsmittel von GC-Qualität (z. B. Ethylacetat, Acetonitril)

Reaktionsgefäße (z. B. 2-ml-GC-Fläschchen mit Septumkappen)

Heizblock oder Ofen

Pipetten

Vortex-Mischer

Gaschromatograph-Massenspektrometer (GC-MS)

Protokoll zur Derivatisierung:

Dieses Protokoll ist eine Adaption einer etablierten Methode zur Derivatisierung von

Benzoylecgonin, einem strukturell sehr ähnlichen Kokainmetaboliten.[4][5]

Probenvorbereitung: Eine bekannte Menge Methylecgonin-Standard oder ein Extrakt einer

biologischen Probe wird in ein Reaktionsgefäß gegeben. Das Lösungsmittel wird unter

einem sanften Stickstoffstrom bei < 60 °C zur Trockne eingedampft. Es ist entscheidend,

sicherzustellen, dass die Probe vor der Zugabe des Derivatisierungsreagenzes vollständig

trocken ist, da Feuchtigkeit das BSTFA hydrolysieren kann.[2][3]

Rekonstitution: Der trockene Rückstand wird in 30 µl Ethylacetat rekonstituiert.

Derivatisierung: Dem rekonstituierten Rückstand werden 50 µl BSTFA + 1% TMCS

zugesetzt.[4][5] Das Gefäß wird sofort fest verschlossen.
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Inkubation: Das Reaktionsgemisch wird 20 Minuten lang bei 70 °C in einem Heizblock oder

Ofen inkubiert.[4][5]

Abkühlen: Nach der Inkubation wird das Reaktionsgefäß auf Raumtemperatur abgekühlt.

Analyse: 1 µl der derivatisierten Lösung wird direkt in das GC-MS-System injiziert.

GC-MS-Analyse
Die folgenden GC-MS-Parameter werden für die Analyse von TMS-Methylecgonin empfohlen:

Parameter Wert

Gaschromatograph

Säule

HP-5ms (oder äquivalente 5% Phenyl-

methylpolysiloxan-Säule), 30 m x 0,25 mm ID,

0,25 µm Filmdicke[4]

Einlassmodus Splitless

Einlasstemperatur 270 °C

Trägergas Helium mit einer Flussrate von 1 ml/min

Ofentemperaturprogramm
Anfangstemperatur 100 °C für 0,5 min, dann

Anstieg auf 320 °C mit 20 °C/min, 7 min halten

Massenspektrometer

Ionisationsmodus Elektronenionisation (EI) bei 70 eV

Ionenquellentemperatur 230 °C

Transferlinientemperatur 280 °C

Scan-Modus
Full Scan (m/z 50-500) oder Selected Ion

Monitoring (SIM)

Charakteristische Ionen für TMS-Methylecgonin
m/z 182 (Basispeak), Molekülion (zur

Bestätigung)
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Quantitative Daten
Obwohl spezifische Daten zur Reaktionsausbeute für die Derivatisierung von Methylecgonin

mit BSTFA in der Literatur nicht leicht verfügbar sind, wird erwartet, dass die Reaktion unter

den beschriebenen Bedingungen nahezu quantitativ verläuft. Die Nachweis- (LOD) und

Bestimmungsgrenzen (LOQ) hängen stark von der spezifischen Instrumentenkonfiguration ab.

Für strukturverwandte TMS-derivatisierte Analyten liegen die LODs und LOQs typischerweise

im niedrigen ng/ml-Bereich.[2][6] Eine Methodenvalidierung wird empfohlen, um genaue LOD-

und LOQ-Werte für TMS-Methylecgonin in der jeweiligen Matrix zu bestimmen.

Tabelle 1: Zusammenfassung der analytischen Parameter

Parameter Beschreibung Referenz

Derivatisierungsreagenz

N,O-

Bis(trimethylsilyl)trifluoracetami

d (BSTFA) mit 1%

Trimethylchlorsilan (TMCS)

[5]

Reaktionsbedingungen 70 °C für 20 Minuten [4][5]

GC-Säule
5% Phenyl-methylpolysiloxan

(z.B. HP-5ms)
[4]

Ionisationsmodus Elektronenionisation (EI)

Charakteristische Ionen (TMS-

Methylecgonin)
m/z 182

Erwarteter LOD/LOQ-Bereich
Niedriger ng/ml-Bereich

(erfordert Validierung)
[6]

Visualisierungen
Diagramm 1: Arbeitsablauf der Derivatisierung und GC-MS-Analyse

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.journal-imab-bg.org/issues-2017/issue2/JofIMAB-2017-23-2p1523-1526.pdf
https://www.researchgate.net/publication/316490576_AN_OPTIMIZED_GC-MS_METHOD_FOR_IDENTIFICATION_OF_COCAINE_AND_ITS_MAJOR_METABOLITES
https://eawag-bbd.ethz.ch/coc/coc_map.html
https://www.researchgate.net/figure/Pathways-for-cocaine-metabolism_fig1_221800991
https://eawag-bbd.ethz.ch/coc/coc_map.html
https://www.researchgate.net/figure/Pathways-for-cocaine-metabolism_fig1_221800991
https://www.researchgate.net/publication/316490576_AN_OPTIMIZED_GC-MS_METHOD_FOR_IDENTIFICATION_OF_COCAINE_AND_ITS_MAJOR_METABOLITES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probenvorbereitung Derivatisierung Analyse

Methylecgonin-Probe Eindampfen zur Trockne Rekonstitution in Ethylacetat Zugabe von BSTFA + 1% TMCS Inkubation bei 70°C für 20 min Abkühlen auf Raumtemperatur Injektion in GC-MS Datenerfassung (Scan oder SIM) Quantifizierung

Kokain

Benzoylecgonin (BE)

Hydrolyse (hCE-1)

Methylecgonin (EME)

Hydrolyse (PChE, hCE-2)

Norcocain

N-Demethylierung (CYP3A4)

Ecgonin (EC)

Hydrolyse Hydrolyse

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Derivatisierung von Methylecgonin mit
BSTFA für die GC-MS-Analyse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8769275#derivatization-of-methylecgonine-with-
bstfa-for-gc-ms-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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